molecular formula C8H9ClFNO B1644423 2-(2-Chloro-3-fluoropyridin-4-yl)propan-2-ol

2-(2-Chloro-3-fluoropyridin-4-yl)propan-2-ol

Cat. No.: B1644423
M. Wt: 189.61 g/mol
InChI Key: JCPJGDLWXPNKLU-UHFFFAOYSA-N
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Description

2-(2-Chloro-3-fluoropyridin-4-yl)propan-2-ol is a useful research compound. Its molecular formula is C8H9ClFNO and its molecular weight is 189.61 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9ClFNO

Molecular Weight

189.61 g/mol

IUPAC Name

2-(2-chloro-3-fluoropyridin-4-yl)propan-2-ol

InChI

InChI=1S/C8H9ClFNO/c1-8(2,12)5-3-4-11-7(9)6(5)10/h3-4,12H,1-2H3

InChI Key

JCPJGDLWXPNKLU-UHFFFAOYSA-N

SMILES

CC(C)(C1=C(C(=NC=C1)Cl)F)O

Canonical SMILES

CC(C)(C1=C(C(=NC=C1)Cl)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of lithium diisopropylamide (2 M in heptane/THF/ethylbenzene, stabilised with 0.5% w/w LiBr; 1.9 ml, 3.8 mmol) and THF (3 ml) was cooled to −78° C. and a solution of 2-chloro-3-fluoropyridine (500 mg, 3.8 mmol) in THF (3 ml) was added dropwise over 1 min. After 2 h, acetone (pre-dried twice over activated 4 Å molecular sieves) was added dropwise and the mixture allowed to warm to ambient temperature, then quenched with saturated aqueous NH4Cl solution (10 ml) and extracted with EtOAc (50 ml). The organic phase was dried over anhydrous MgSO4 and concentrated in vacuo. The crude material was purified by column chromatography (silica; 10-20% EtOAc/isohexane) to afford 2-(2-chloro-3-fluoropyridin-4-yl)propan-2-ol (687 mg, 95%): δH (360 MHz, CDCl3) 1.66 (6H, s), 7.53 (1H, m), 8.16 (1H, m); m/z (ES+) 190 (100%, [MH]+).
Quantity
1.9 mL
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
reactant
Reaction Step Two

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